Cas no 306936-37-8 (2-Methyl-5-(morpholin-4-yl)sulfonyl-3-furoic acid)

• Product Name: 2-Methyl-5-(morpholin-4-yl)sulfonyl-3-furoic acid
• CAS No: 306936-37-8
• MF: C₁₀H₁₃NO₆S
• MW: 275.27832198143
• MDL: MFCD02180756
• CID: 300236
• PubChem ID: 2736905
• Update Time: 2025-06-08

2-Methyl-5-(morpholin-4-yl)sulfonyl-3-furoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,2-methyl-5-(4-morpholinylsulfonyl)-
• 2-Methyl-5-(morpholinosulfonyl)-3-furoic acid
• 2-methyl-5-morpholin-4-ylsulfonylfuran-3-carboxylic acid
• 2-Methyl-5-(4-morpholinosulphonyl)furan-3-carboxylic acid
• HMS565M16
• 2-METHYL-5-[(MORPHOLIN-4-YL)SULFONYL]-3-FUROIC ACID
• MFCD02180756
• 3-Furancarboxylic acid, 2-methyl-5-(4-morpholinylsulfonyl)-
• AKOS025393483
• PS-7255
• FT-0728661
• MB02348
• 2-METHYL-5-[(MORPHOLIN-4-YL)SULPHONYL]-3-FUROIC ACID
• 2-methyl-5-(morpholine-4-sulfonyl)furan-3-carboxylic acid
• SCHEMBL5841899
• 2-methyl-5-(morpholinosulfonyl)-3-furoic acid, AldrichCPR
• 306936-37-8
• DTXSID10371692
• Oprea1_695228
• Maybridge1_008552
• 2-methyl-5-(morpholinosulfonyl)furan-3-carboxylic acid
• CS-0323693
• 2-methyl-5-(morpholinosulfonyl)furan-3-carboxylicacid
• 2-Methyl-5-(morpholin-4-yl)sulfonyl-3-furoic acid

• MDL： MFCD02180756
• Inchi： 1S/C10H13NO6S/c1-7-8(10(12)13)6-9(17-7)18(14,15)11-2-4-16-5-3-11/h6H,2-5H2,1H3,(H,12,13)
• InChI Key： COSCPEVCSMIUDC-UHFFFAOYSA-N
• SMILES： S(C1=CC(C(=O)O)=C(C)O1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 275.04600
• Monoisotopic Mass: 275.04635831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Melting Point: 178-180
• PSA: 105.43000
• LogP: 1.32580

2-Methyl-5-(morpholin-4-yl)sulfonyl-3-furoic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 2-Methyl-5-(morpholin-4-yl)sulfonyl-3-furoic acid

Introduction to 2-Methyl-5-(morpholin-4-yl)sulfonyl-3-furoic acid (CAS No. 306936-37-8)

2-Methyl-5-(morpholin-4-yl)sulfonyl-3-furoic acid (CAS No. 306936-37-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The molecule consists of a furan ring substituted with a methyl group and a morpholine sulfonyl moiety, which contributes to its biological activity and pharmacological properties.

The morpholine sulfonyl group is particularly noteworthy due to its ability to enhance the solubility and bioavailability of the compound, making it an attractive candidate for drug development. Recent studies have highlighted the role of 2-Methyl-5-(morpholin-4-yl)sulfonyl-3-furoic acid in modulating specific biological pathways, particularly those involved in inflammation and cancer. This compound has been investigated for its anti-inflammatory and antiproliferative effects, which are crucial for the treatment of various diseases.

In the context of inflammation, 2-Methyl-5-(morpholin-4-yl)sulfonyl-3-furoic acid has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play a pivotal role in the pathogenesis of chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. By targeting these cytokines, 2-Methyl-5-(morpholin-4-yl)sulfonyl-3-furoic acid can potentially reduce inflammation and alleviate symptoms associated with these conditions.

Furthermore, 2-Methyl-5-(morpholin-4-yl)sulfonyl-3-furoic acid has demonstrated significant antiproliferative activity against various cancer cell lines. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This makes 2-Methyl-5-(morpholin-4-yl)sulfonyl-3-furoic acid a promising lead compound for the development of novel anticancer therapies.

The pharmacokinetic properties of 2-Methyl-5-(morpholin-4-yl)sulfonyl-3-furoic acid have also been extensively studied. Research indicates that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, it has been found to have low toxicity in preclinical studies, further supporting its potential as a therapeutic agent.

In terms of clinical applications, 2-Methyl-5-(morpholin-4-yl)sulfonyl-3-furoic acid is currently being evaluated in early-stage clinical trials for its efficacy in treating inflammatory diseases and certain types of cancer. Preliminary results from these trials have been encouraging, with patients showing improved outcomes and reduced side effects compared to existing treatments. However, further research is needed to fully understand the long-term safety and efficacy of this compound.

The structural versatility of 2-Methyl-5-(morpholin-4-yl)sulfonyl-3-furoic acid also allows for the synthesis of various derivatives with enhanced biological activities. Chemists and pharmacologists are actively exploring these derivatives to optimize the therapeutic potential of this class of compounds. For example, modifications to the furan ring or the morpholine sulfonyl group can lead to compounds with improved selectivity and potency.

In conclusion, 2-Methyl-5-(morpholin-4-yl)sulfonyl-3-furoic acid (CAS No. 306936-37-8) represents a promising candidate in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an exciting area of research in medicinal chemistry and pharmaceutical science. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the field of drug discovery and development.